Cas no 1158758-67-8 (Tert-butyl 3-(aminomethyl)-3-methylpyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 3-(aminomethyl)-3-methylpyrrolidine-1-carboxylate
• CAS No: 1158758-67-8
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• MDL: MFCD12408548
• CID: 3160510
• PubChem ID: 57073985
• Update Time: 2025-06-29

Tert-butyl 3-(aminomethyl)-3-methylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-BOC-3-(AMINOMETHYL)-3-METHYLPYRROLIDINE
• TERT-BUTYL 3-(AMINOMETHYL)-3-METHYLPYRROLIDINE-1-CARBOXYLATE
• 3-AMINOMETHYL-1-BOC-3-METHYLPYRROLIDINE
• 1-?Pyrrolidinecarboxyli?c acid, 3-?(aminomethyl)?-?3-?methyl-?, 1,?1-?dimethylethyl ester
• QYBNDQGUYWSBCD-UHFFFAOYSA-N
• PB33078
• N-Boc-3-(aminomethyl)-3-methylpyrrolidine
• tert-Butyl 3-(aminomethyl)-3-methyl-pyrrolidine-1-carboxylate
• 1,1-dimethylethyl
• 1,1-dimethylethyl 3-(aminomethy
• 1-Pyrrolidinecarboxylic acid, 3-(aminomethyl)-3-methyl-, 1,1-dimethylethyl ester
• tert-Butyl 3-(aminomethyl)-3-methyl-pyr
• 3-Aminomethyl-3-methyl-pyrrolidine-1-carboxylic acid tert-butyl ester
• SCHEMBL6800227
• CS-0048374
• 3-AMinoMethyl-1-Boc-3-Met...
• 1,1-dimethylethyl 3-(aminomethyl)-3-methyl-1-pyrrolidinecarboxylate
• AS-36277
• MFCD12408548
• DTXSID10720227
• DB-433088
• EN300-1603307
• TERT-BUTYL3-(AMINOMETHYL)-3-METHYLPYRROLIDINE-1-CARBOXYLATE
• 1158758-67-8
• AKOS022690398
• SY027306
• DTXCID30670972
• IWB75867
• 898-555-4
• Tert-butyl 3-(aminomethyl)-3-methylpyrrolidine-1-carboxylate

• MDL： MFCD12408548
• Inchi： 1S/C11H22N2O2/c1-10(2,3)15-9(14)13-6-5-11(4,7-12)8-13/h5-8,12H2,1-4H3
• InChI Key： QYBNDQGUYWSBCD-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C)(CN)C1)=O

Computed Properties

• Exact Mass: 214.168127949g/mol
• Monoisotopic Mass: 214.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.6

Additional information on Tert-butyl 3-(aminomethyl)-3-methylpyrrolidine-1-carboxylate

Research Briefing on Tert-butyl 3-(aminomethyl)-3-methylpyrrolidine-1-carboxylate (CAS: 1158758-67-8) in Chemical Biology and Pharmaceutical Applications

Tert-butyl 3-(aminomethyl)-3-methylpyrrolidine-1-carboxylate (CAS: 1158758-67-8) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of pharmaceuticals targeting central nervous system (CNS) disorders and other therapeutic areas. Recent studies have highlighted its significance in the design of novel drug candidates, owing to its unique structural features and versatility in chemical modifications. This briefing provides an overview of the latest research advancements involving this compound, focusing on its synthetic applications, biological relevance, and potential therapeutic implications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of Tert-butyl 3-(aminomethyl)-3-methylpyrrolidine-1-carboxylate as a building block for the synthesis of potent sigma-1 receptor ligands. The study demonstrated that derivatives of this compound exhibited high affinity and selectivity for the sigma-1 receptor, which is implicated in neuroprotection and pain modulation. The findings suggest its potential utility in developing treatments for neurodegenerative diseases and chronic pain conditions.

Another recent investigation, reported in Bioorganic & Medicinal Chemistry Letters, focused on the compound's role in the synthesis of protease inhibitors. The researchers utilized Tert-butyl 3-(aminomethyl)-3-methylpyrrolidine-1-carboxylate to introduce a rigid pyrrolidine scaffold into their inhibitor designs, resulting in improved pharmacokinetic properties and enhanced target binding. This approach could pave the way for new antiviral and anticancer therapies.

From a synthetic chemistry perspective, advancements in the scalable production of Tert-butyl 3-(aminomethyl)-3-methylpyrrolidine-1-carboxylate have been reported in Organic Process Research & Development. A novel catalytic asymmetric synthesis method was developed, offering higher yields and enantiomeric purity compared to traditional routes. This improvement is critical for meeting the growing demand for this intermediate in pharmaceutical manufacturing.

Looking ahead, the unique structural features of Tert-butyl 3-(aminomethyl)-3-methylpyrrolidine-1-carboxylate continue to attract attention in drug discovery. Its potential applications extend beyond current research areas, with emerging studies exploring its use in antibody-drug conjugates (ADCs) and targeted drug delivery systems. As research progresses, this compound is expected to play an increasingly important role in the development of next-generation therapeutics.